Cas no 20299-80-3 (1-Octanone,1-(1-pyrrolidinyl)-)

1-Octanone,1-(1-pyrrolidinyl)- structure
20299-80-3 structure
Product Name:1-Octanone,1-(1-pyrrolidinyl)-
CAS No:20299-80-3
MF:C12H23NO
MW:197.317123651505
CID:287318
PubChem ID:246836
Update Time:2025-04-19

1-Octanone,1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanone,1-(1-pyrrolidinyl)-
    • 1-pyrrolidin-1-yloctan-1-one
    • 1-(pyrrolidin-1-yl)octan-1-one
    • 1-Octanoyl-pyrrolidin
    • 1-pyrrolidin-1-yl-octan-1-one
    • 1-pyrrolidinooctanamide
    • AC1L6IYK
    • AC1Q5K3I
    • CTK4E3848
    • N-Caprylylpyrrolidine
    • n-octanoylpyrrolidine
    • NSC60378
    • DTXSID70289345
    • 1-Octanone, 1-(1-pyrrolidinyl)-
    • NSC-60378
    • 20299-80-3
    • Octanoic acid, pyrrolidide
    • KXCCVGMZOHLZIW-UHFFFAOYSA-N
    • AKOS003860324
    • SCHEMBL10290341
    • Inchi: 1S/C12H23NO/c1-2-3-4-5-6-9-12(14)13-10-7-8-11-13/h2-11H2,1H3
    • InChI Key: KXCCVGMZOHLZIW-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCC)N1CCCC1

Computed Properties

  • Exact Mass: 197.17809
  • Monoisotopic Mass: 197.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 0.939
  • Boiling Point: 313°Cat760mmHg
  • Flash Point: 129.7°C
  • Refractive Index: 1.473
  • PSA: 20.31
  • LogP: 2.90720
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